Cas no 3507-28-6 (2-chloro-5-methoxy-1,3-benzothiazole)

2-chloro-5-methoxy-1,3-benzothiazole Properties

Names and Identifiers

• 2-Chloro-5-methoxybenzothiazole
• 2-chloro-5-methoxy-1,3-benzothiazole
• 2-Chloro-5-methoxy-benzothiazole
• Benzothiazole, 2-chloro-5-methoxy-
• 2-Chlor-5-methoxy-benzothiazol
• 2-chloro-5-methoxybenzo[d]thiazole
• 2-chloro-5-methoxy-benzthiazole
• F1954-0004
• Benzothiazole, 2-chloro-5-methoxy- (6CI,7CI,8CI,9CI)
• DTXSID30427600
• A874790
• AKOS005208176
• O10739
• 3507-28-6
• UUERHMFUYYXLRE-UHFFFAOYSA-N
• SCHEMBL779852
• MFCD00160069
• EN300-235751
• +Expand

• MDL： MFCD00160069
• InChIKey： UUERHMFUYYXLRE-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6ClNOS/c1-11-5-2-3-7-6(4-5)10-8(9)12-7/h2-4H,1H3
• SMILES： COC1=CC2=C(C=C1)SC(=N2)Cl

Computed Properties

• Exact Mass: 198.98600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 198.9858627g/mol
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• LogP: 2.95830
• PSA: 50.36000
• Boiling Point: 293.5 °C at 760 mmHg
• Flash Point: 131.3 °C
• Density: 1.404

2-chloro-5-methoxy-1,3-benzothiazole Security Information

2-chloro-5-methoxy-1,3-benzothiazole Customs Data

• HS CODE：2934200090
• Customs Data：

  China Customs Code:

  2934200090

  Overview:

  2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%